N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-nitrobenzamide
• InChI: InChI=1S/C18H13FN4O3S/c19-11-5-7-12(8-6-11)22-17(14-9-27-10-15(14)21-22)20-18(24)13-3-1-2-4-16(13)23(25)26/h1-8H,9-10H2,(H,20,24)
• InChI Key: UCVYVQYZKYKVLW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)F)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C18H13FN4O3S
• Molecular Weight: 384.4 g/mol

Description

This compound is a complex organic molecule that likely contains a pyrazole ring, which is a type of aromatic heterocycle. Pyrazoles are known for their broad range of chemical and biological properties and are found in many commercially available drugs.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds, such as imidazole derivatives, have been synthesized using various methods. For instance, imidazole was first synthesized using glyoxal and ammonia.

Scientific Research Applications

Anticancer Activity

Compounds related to N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-nitrobenzamide have been explored for their potential anticancer activities. For example, derivatives of fluoro substituted benzo[b]pyrans, which share structural similarities with the compound , demonstrated anticancer activity against human cancer cell lines, including lung, breast, and CNS cancers at low concentrations compared to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005).

Antimicrobial Activity

Another area of application is in the development of antimicrobial agents. Compounds bearing the fluoro-nitrobenzamide moiety have shown promising results against a range of bacteria and fungi. For instance, certain 4-fluorobenzamides demonstrated significant antimicrobial activity, underscoring the potential of this chemical scaffold in developing new antimicrobial agents (Desai et al., 2013).

Synthesis of Heterocyclic Compounds

The compound and its derivatives are also valuable in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry for creating pharmacologically active agents. For example, the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides exhibiting anti-inflammatory activity highlights the utility of such structures in drug development (Sunder & Maleraju, 2013).

Synthesis of Radioligands for PET Imaging

Research into N-substituted fluoro-benzamides has also extended into the field of positron emission tomography (PET) imaging, with compounds synthesized for targeting specific receptors in the brain. This indicates the potential application of related compounds in diagnostic imaging and neuroscience research (Shiue et al., 1997).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets, such as histone deacetylase 3 (hdac3) , and ryanodine receptors . These targets play crucial roles in cellular processes such as gene expression and calcium ion regulation, respectively.

Mode of Action

For instance, HDAC3 inhibitors can alter gene expression by changing the acetylation status of histones .

Biochemical Pathways

Compounds that inhibit hdac3 can affect multiple pathways related to gene expression and cellular differentiation .

Result of Action

Similar compounds have been shown to induce changes in cellular processes such as gene expression and calcium ion regulation .